![molecular formula C21H23NO3 B249564 N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine](/img/structure/B249564.png)
N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine, also known as FMeNER-D, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMeNER-D was first synthesized in the early 2000s and has since been studied extensively for its ability to modulate specific receptors in the brain.
Mechanism of Action
The sigma-1 receptor is a transmembrane protein that is expressed in several regions of the brain. N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine binds to the sigma-1 receptor with high affinity and acts as an agonist. This activation leads to the modulation of several signaling pathways, including calcium signaling, and ultimately leads to neuroprotection.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. The compound has been shown to enhance cognitive function, reduce neuroinflammation, and protect against neuronal damage. This compound has also been shown to have anti-depressant and anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine in lab experiments is its high selectivity for the sigma-1 receptor. This allows researchers to study the specific effects of sigma-1 receptor modulation without affecting other receptors. However, one limitation of using this compound is its relatively low potency compared to other sigma-1 receptor agonists.
Future Directions
There are several potential future directions for the study of N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine. One area of interest is the compound's potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also shown promise in the treatment of neuropathic pain and depression. Further research is needed to fully understand the compound's mechanism of action and potential therapeutic applications.
In conclusion, this compound is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been shown to enhance cognitive function, reduce neuroinflammation, and protect against neuronal damage. This compound has several advantages for lab experiments, including its high selectivity for the sigma-1 receptor. Future research on this compound may lead to the development of novel treatments for various neurological disorders.
Synthesis Methods
The synthesis of N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine involves multiple steps and requires expertise in organic chemistry. The compound is typically synthesized using a combination of reactions such as reductive amination, Grignard reaction, and amine protection. The final product is obtained through purification using column chromatography.
Scientific Research Applications
N-(2-furylmethyl)-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine has been studied for its potential therapeutic applications in various neurological disorders. The compound has been found to act as a selective modulator of the sigma-1 receptor, which is involved in several physiological processes such as pain perception, memory, and cognition. This compound has been shown to enhance the activity of the sigma-1 receptor, leading to neuroprotection and improved cognitive function.
properties
Molecular Formula |
C21H23NO3 |
---|---|
Molecular Weight |
337.4 g/mol |
IUPAC Name |
N-(furan-2-ylmethyl)-1-[3-methoxy-4-(2-phenylethoxy)phenyl]methanamine |
InChI |
InChI=1S/C21H23NO3/c1-23-21-14-18(15-22-16-19-8-5-12-24-19)9-10-20(21)25-13-11-17-6-3-2-4-7-17/h2-10,12,14,22H,11,13,15-16H2,1H3 |
InChI Key |
QWAMWVURMIJKOL-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)CNCC2=CC=CO2)OCCC3=CC=CC=C3 |
Canonical SMILES |
COC1=C(C=CC(=C1)CNCC2=CC=CO2)OCCC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.